Cas no 69176-52-9 (Gomisin N)

Gomisin N structure

Product Name:Gomisin N

CAS No:69176-52-9

MF:C₂₃H₂₈O₆

MW:400.464827537537

CID:513008

PubChem ID:158103

Update Time:2025-04-19

Gomisin N Chemical and Physical Properties

Names and Identifiers

- Benzo[3,4]cycloocta[1,2-f][1,3]benzodioxole,5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, (6R,7S,13aS)-
- Gomisin N
- (-)-gomisin
- (-)-gomisin N
- (3R,6R,7R,10R)-6,10-DIMETHYL-3-ISOPROPENYL-BICYCLO[5.3.0]DEC-1-ENE
- [1R-(1alpha,3abeta,4alpha,7beta)]-1,2,3,3a,4,5,6,7-octahydro-7-isopropenyl-1,4-dimethylazulene
- 1beta,4betaH,10betaH-Guaia-5,11-diene
- 5,11-Guaiadiene
- 7-Isopropenyl-1,4-dimethyl-1,2,3,3a,4,5,6,7-octahydroazulene
- schisandrin B
- Isokadsuranin
- Schizandrin B
- Wuweizisu B
- (+)-Schisandrin B
- Deoxygomisin A
- (+)-gamma-Schizandrin
- Gamma-schizandrin
- DKO6O75Z5V
- gamma-Schisandrin
- ( )-Schisandrin B
- Gomisin-N
- (+)-schizandrin B
- RTZKSTLPRTWFEV-OLZOCXBDSA-N
- 1,2,3,12-tetramethoxy-6,7-dimethyl- 10,11-methylenedioxy-5,6,7,8-tetrahydrodibenzo[a,c]cyclooctene
- (9R,10S)-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaene
- (6R,7S,13AS)-5,6,7,8-TETRAHYDRO-1,2,3,13-TETRAMETHOXY-6,7-DIMETHYLBENZO(3,4)CYCLOOCTA(1,2-F)(1,3)BENZODIOXOLE
- AC-34238
- E87117
- CHEMBL402435
- .GAMMA.-SCHISANDRIN
- AKOS015965220
- CHEBI:4410
- E80780
- AC1L4JAK
- AC-34828
- (6R,7S)-1,2,3,13-Tetramethoxy-6,7-dimethyl-5,6,7,8-tetrahydrobenzo[3',4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxole
- (+/-)-.GAMMA.-SCHIZANDRIN
- DTXSID10231747
- (+/-)-.GAMMA.-SCHISANDRIN
- 82467-52-5
- MS-26802
- CS-0027857
- CS-0019596
- UNII-DKO6O75Z5V
- SCHISANDRIN B, (+/-)-
- FT-0650806
- 69176-52-9
- UNII-02XA4X3KZW
- Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxole, 5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, stereoisomer
- (6R,7S13aR)-1,2,3,13-tetramethoxy-6,7-dimethyl-5,6,7,8-tetrahydro-11H-benzo[3',4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxole
- CHEBI:132471
- BENZO(3,4)CYCLOOCTA(1,2-F)(1,3)BENZODIOXOLE, 5,6,7,8-TETRAHYDRO-1,2,3,13-TETRAMETHOXY-6,7-DIMETHYL-, (6R,7S,13AR)-REL-
- HY-N6866
- HY-N2267
- Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxole, 5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, (6R,7S,13aR)-
- SCHEMBL713266
- .GAMMA.-SCHIZANDRIN
- 02XA4X3KZW
- Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxole, 5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, (6R,7S,13aS)-
- AC-20310
- SCHISANDRIN B (.GAMMA.-SCHISANDRIN) (CONSTITUENT OF NORTHERN SCHISANDRA) [DSC]
- BDBM50595039
- Gomisin L1 methyl ether
- ?-Schisandrin
- Rubschisandrin
- (-)-gamma-Schizandrin
- ?-Schizandrin
- Inchi： 1S/C23H28O6/c1-12-7-14-9-16(24-3)20(25-4)22(26-5)18(14)19-15(8-13(12)2)10-17-21(23(19)27-6)29-11-28-17/h9-10,12-13H,7-8,11H2,1-6H3/t12-,13+/m1/s1
- InChI Key： RTZKSTLPRTWFEV-OLZOCXBDSA-N
- SMILES： O1COC2C1=CC1=C(C=2OC)C2C(=C(C(=CC=2C[C@@H](C)[C@@H](C)C1)OC)OC)OC

Computed Properties

Exact Mass: 400.18900
Monoisotopic Mass: 400.18858861 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 4
Complexity: 544
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.4
Molecular Weight: 400.5
XLogP3: 5.1

Experimental Properties

Color/Form: Powder
Density: 1.148±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 104-108 ºC
Boiling Point: 545.0±50.0 °C at 760 mmHg
Flash Point: 220.4±30.0 °C
Solubility: Insuluble (1.0E-3 g/L) (25 ºC),
PSA: 55.38000
LogP: 4.48750

Gomisin N Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Please store the product under the recommended condition sin the description

Gomisin N Pricemore >>

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